![molecular formula C22H36O B1585600 Hexadecanophenone CAS No. 6697-12-7](/img/structure/B1585600.png)
Hexadecanophenone
Overview
Description
Molecular Structure Analysis
The molecular structure of Hexadecanophenone consists of a phenyl group (C6H5) attached to a hexadecanone group (CO(CH2)14CH3) . The InChI representation of the molecule is InChI=1S/C22H36O/c1-2-3-4-5-6-7-8-9-10-11-12-13-17-20-22(23)21-18-15-14-16-19-21/h14-16,18-19H,2-13,17,20H2,1H3 .Physical And Chemical Properties Analysis
This compound is a white to orange to green powder or crystal . It has a melting point of 61-65 °C and a boiling point of 248 °C at 12 mmHg . The density of this compound is 0.8692 and its refractive index is estimated to be 1.4675 .Scientific Research Applications
Antioxidant and Antimicrobial Applications
Hexadecanophenone and related compounds have demonstrated significant potential in antioxidant and antimicrobial applications. For instance, studies on Euphorbia royleana using hexane extracts, which may contain this compound-like compounds, revealed potent antioxidant activity. These extracts exhibited strong free radical scavenging abilities and substantial ferric reducing power, suggesting their potential as natural antioxidants (Ashraf et al., 2014). Additionally, the hexane extract showed remarkable antimicrobial properties against various microorganisms, indicating its potential for pharmaceutical applications.
Flame Retardant and Material Science
This compound derivatives have been explored in material science, particularly in flame retardant applications. A study on hexa(4-maleimido-phenoxyl)-cyclotriphosphazene, a compound related to this compound, demonstrated its effectiveness in enhancing the flame-retardant properties of epoxy resins. This compound significantly improved the limiting oxygen index and reduced the peak heat release rate, indicating its potential as a flame retardant (Yang et al., 2016).
Environmental Applications
In environmental science, this compound-related compounds have been utilized in the extraction of pollutants. For instance, the use of hexane as a diluent in emulsion liquid membrane systems has been effective in extracting bisphenol A from aqueous solutions. This demonstrates the potential of this compound-like compounds in environmental remediation technologies (Dâas & Hamdaoui, 2010).
Phytochemical Analysis
This compound and its analogs have been used in the analysis of phytochemical constituents in various medicinal plants. A study involving gas chromatography-mass spectrometric analysis of hexane extracts from medicinal plants identified several compounds, highlighting the role of this compound-related substances in phytochemical research (Kaplan, 2020).
properties
IUPAC Name |
1-phenylhexadecan-1-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H36O/c1-2-3-4-5-6-7-8-9-10-11-12-13-17-20-22(23)21-18-15-14-16-19-21/h14-16,18-19H,2-13,17,20H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IIOLAWJMOGLOIB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCCCCCC(=O)C1=CC=CC=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H36O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50217181 | |
Record name | 1-Hexadecanone, 1-phenyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50217181 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
316.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
6697-12-7 | |
Record name | 1-Hexadecanone, 1-phenyl- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0006697127 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 6697-12-7 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=167420 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 1-Hexadecanone, 1-phenyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50217181 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How does the volatility of hexadecanophenone compare to other aryl ketones, and how does this affect its behavior on soil surfaces?
A1: this compound exhibits a significantly lower vapor pressure compared to hexanophenone. Research suggests that aryl ketones with vapor pressures below 1.3 × 10−3 torr, including this compound, do not demonstrate significant loss or transport due to vaporization on air-dried soils over a 15-day period []. This contrasts with hexanophenone, which showed increased loss likely due to its higher volatility, allowing it to move within the soil and reach light-exposed areas more readily [].
Q2: Are there analytical techniques that can be used to separate and quantify this compound from other similar compounds?
A2: Yes, hydrophobic interaction electrokinetic chromatography (HI-EKC) has been successfully employed to separate this compound (C16) from other alkyl aryl ketone homologues like dodecanophenone (C12), tetradecanophenone (C14), and octadecanophenone (C18) []. This technique leverages the hydrophobic interactions between the analytes and free monomers of either sodium dodecyl sulfate (SDS) or cetyltrimethylammonium bromide (CTAB) in the running buffer [].
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